Cas no 921494-38-4 (N4-(3,4-dimethylphenyl)-1-phenyl-N6-3-(propan-2-yloxy)propyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine)

• Product Name: N4-(3,4-dimethylphenyl)-1-phenyl-N6-3-(propan-2-yloxy)propyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• CAS No: 921494-38-4
• MF: C₂₅H₃₀N₆O
• MW: 430.545304775238
• CID: 5947776
• PubChem ID: 17016941
• Update Time: 2025-07-16

N4-(3,4-dimethylphenyl)-1-phenyl-N6-3-(propan-2-yloxy)propyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(3,4-dimethylphenyl)-1-phenyl-N6-3-(propan-2-yloxy)propyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine, N4-(3,4-dimethylphenyl)-N6-[3-(1-methylethoxy)propyl]-1-phenyl-
• N~4~-(3,4-dimethylphenyl)-1-phenyl-N~6~-[3-(propan-2-yloxy)propyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• F2090-0170
• N4-(3,4-dimethylphenyl)-N6-(3-isopropoxypropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 4-N-(3,4-dimethylphenyl)-1-phenyl-6-N-(3-propan-2-yloxypropyl)pyrazolo[3,4-d]pyrimidine-4,6-diamine
• AKOS002327432
• N4-(3,4-dimethylphenyl)-1-phenyl-N6-[3-(propan-2-yloxy)propyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 921494-38-4

• Inchi： 1S/C25H30N6O/c1-17(2)32-14-8-13-26-25-29-23(28-20-12-11-18(3)19(4)15-20)22-16-27-31(24(22)30-25)21-9-6-5-7-10-21/h5-7,9-12,15-17H,8,13-14H2,1-4H3,(H2,26,28,29,30)
• InChI Key： ZNZXJRYDXYFKQN-UHFFFAOYSA-N
• SMILES： C1(NCCCOC(C)C)=NC(NC2=CC=C(C)C(C)=C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 430.24810960g/mol
• Monoisotopic Mass: 430.24810960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 591.5±60.0 °C(Predicted)
• pka: 4.06±0.30(Predicted)

Additional information on N4-(3,4-dimethylphenyl)-1-phenyl-N6-3-(propan-2-yloxy)propyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine

N4-(3,4-dimethylphenyl)-1-phenyl-N6-3-(propan-2-yloxy)propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 921494-38-4): A Comprehensive Overview

N4-(3,4-dimethylphenyl)-1-phenyl-N6-3-(propan-2-yloxy)propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 921494-38-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of N4-(3,4-dimethylphenyl)-1-phenyl-N6-3-(propan-2-yloxy)propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is characterized by a central pyrazolopyrimidine core substituted with various functional groups. The presence of the 3,4-dimethylphenyl and phenyl groups imparts unique pharmacological properties to the molecule, while the propan-2-yloxypropyl substituent enhances its solubility and bioavailability. These structural features make it a promising candidate for drug development.

Recent studies have highlighted the potential of N4-(3,4-dimethylphenyl)-1-phenyl-N6-3-(propan-2-yloxy)propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential therapeutic agent for inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N4-(3,4-dimethylphenyl)-1-phenyl-N6-3-(propan-2-yloxy)propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has shown promising results in cancer research. A study conducted at the National Cancer Institute found that this compound selectively targets and inhibits the growth of various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of N4-(3,4-dimethylphenyl)-1-phenyl-N6-3-(propan-2-yloxy)propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, preclinical studies have shown that this compound exhibits low toxicity and minimal side effects at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of N4-(3,4-dimethylphenyl)-1-phenyl-N6-3-(propan-2-yloxy)propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine in human subjects. Early results from Phase I trials have been encouraging, with no serious adverse events reported. The compound is being tested for its ability to reduce inflammation and inhibit tumor growth in patients with advanced cancers.

The development of N4-(3,4-dimethylphenyl)-1-phenyl-N6-3-(propan-2-yloxy)propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine as a therapeutic agent is part of a broader effort to discover novel drugs with improved efficacy and reduced side effects. Researchers are exploring various strategies to optimize its pharmacological properties further. For example, efforts are underway to develop prodrugs that can enhance the delivery and targeting of this compound to specific tissues or cells.

In conclusion, N4-(3,4-dimethylphenyl)-1-phenyl-N6-3-(propan-2-yloxy)propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 921494-38-4) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable target for drug development. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent for various diseases.